![molecular formula C18H25N5 B2589362 5-methyl-8-octyl-7,8-dihydro-6H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine-3-carbonitrile CAS No. 860610-71-5](/img/structure/B2589362.png)
5-methyl-8-octyl-7,8-dihydro-6H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine-3-carbonitrile
Description
5-methyl-8-octyl-7,8-dihydro-6H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine-3-carbonitrile is a chemical compound with the molecular formula C18H25N5 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine core, which is a fused ring system involving pyrazole and pyrimidine rings .Scientific Research Applications
Anticancer Activity
This compound has been identified as a potential candidate for anticancer drugs. Pyrimidine derivatives, such as the one you’ve mentioned, have shown excellent activity against human cancer cell lines . They can induce cell death by apoptosis, primarily by inhibiting enzymes like CDK that are crucial for cell division and cancer progression .
Fluorophore Development
The structural framework of pyrazolo[1,5-a]pyrimidines makes them suitable for creating fluorophores. These compounds can exhibit significant solvatofluorochromic effects, which are valuable in developing dyes and sensors for biological imaging applications .
Chemical Properties and Synthesis
Understanding the chemical properties, such as melting point, boiling point, and density, is essential for synthesizing this compound for various applications. It’s also crucial for determining the conditions under which it can be stored and used in experiments .
Pharmaceutical Testing
The compound is used in pharmaceutical testing as a reference standard. High-quality reference standards are necessary to ensure accurate results in drug development and quality control processes .
Molecular Formula and Weight Determination
Determining the molecular formula and molecular weight is fundamental for the compound’s application in medicinal chemistry. It helps in the calculation of doses, understanding pharmacokinetics, and pharmacodynamics .
Enzyme Inhibition Studies
Compounds like 5-methyl-8-octyl-7,8-dihydro-6H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidine-3-carbonitrile can be used to study enzyme inhibition. This is particularly relevant in the development of new drugs that target specific enzymes within biological pathways .
properties
IUPAC Name |
7-methyl-3-octyl-1,3,8,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),7,9,11-tetraene-10-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5/c1-3-4-5-6-7-8-10-22-11-9-16-14(2)21-17-15(12-19)13-20-23(17)18(16)22/h13H,3-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABOLMVJXJMAXGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN1CCC2=C1N3C(=C(C=N3)C#N)N=C2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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